Cas no 1874-22-2 (3-(5-Nitrofuran-2-yl)acrylaldehyde)

• Product Name: 3-(5-Nitrofuran-2-yl)acrylaldehyde
• CAS No: 1874-22-2
• MF: C₇H₅NO₄
• MW: 167.118901968002
• MDL: MFCD00009762
• CID: 42113
• PubChem ID: 5462962
• Update Time: 2025-04-18

3-(5-Nitrofuran-2-yl)acrylaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(5-Nitrofuran-2-yl)acrylaldehyde
• 3-(5-Nitro-2-furyl)-2-propenal
• 5-Nitrofuran-2-acrylaldehyde
• 2-Furanacrolein,5-nitro
• 2-NITROFURYL ACROLEIN
• 2-Nitrofuryl-acroleine
• 5-nitro-2-furanacrolei
• 5-NITRO-2-FURANACROLEIN
• 5-Nitro-2-furylacrolein
• 5-nitrofuryl-2-acrolein
• 2-Furanacrolein, 5-nitro-
• 3-(5-NITRO-2-FURYL)ACROLEIN
• 2-(5-NITRO-2-FURYL)ACROLEIN
• 52661-56-0
• 3-(5-nitrofuran-2-yl)prop-2-enal
• AMY7195
• NS00046615
• A870937
• 2-Propenal, 3-(5-nitro-2-furanyl)-
• (E)-3-(5-Nitro-2-furyl)acrylaldehyde
• MFCD00009762
• 4-17-00-04700 (Beilstein Handbook Reference)
• (2E)-3-(5-nitrofuran-2-yl)prop-2-enal
• 1874-22-2
• CCA66156
• AKOS005131446
• J-517869
• EINECS 258-078-9
• EN300-7406673
• DTXSID101031099
• EINECS 217-499-8
• CCRIS 1541
• EN300-1855745
• CS-0158506
• (E)-3-(5-nitrofuran-2-yl)prop-2-enal
• DXWCZMGIIFEEPU-OWOJBTEDSA-N
• (E)?-?3-?(5-?Nitrofuran-?2-?yl)?acrylaldehyde
• Z1255395044
• D70748
• CHEMBL164282
• (E)-3-(5-nitro-furan-2-yl)-acrylaldehyde
• (E)-3-(5-Nitrofuran-2-yl)acrylaldehyde
• STR05391
• A813150
• (E)-3-(5-nitro-2-furyl)prop-2-enal
• BRN 0005494
• BBL023121
• STL284487
• DB-247222
• (2E)-3-(5-Nitro-2-furanyl)-2-propenal; (2E)-3-(5-nitro-2-furanyl)-2-propenal; (E)-3-(5-Nitro-2-furyl)acrolein; trans-3-(5-Nitro-2-furyl)acrolein;
• trans-3-(5-Nitro-2-furyl)acrolein
• 217-499-8
• DTXCID70911018
• 258-078-9

• MDL： MFCD00009762
• Inchi： 1S/C7H5NO4/c9-5-1-2-6-3-4-7(12-6)8(10)11/h1-5H/b2-1+
• InChI Key： DXWCZMGIIFEEPU-OWOJBTEDSA-N
• SMILES： O1C(=CC=C1/C=C/C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.02200
• Monoisotopic Mass: 167.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: powder
• Density: 1.5216 (rough estimate)
• Melting Point: 117°C
• Boiling Point: 295.67°C (rough estimate)
• Refractive Index: 1.6280 (estimate)
• PSA: 76.03000
• LogP: 1.92310
• Solubility: Not determined

3-(5-Nitrofuran-2-yl)acrylaldehyde Security Information

• Hazard Category Code： 20/21-22-36/37/38
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21; R22; R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans